Cas no 394-59-2 (2,2,2-trifluoro-1-(4-methylphenyl)ethan-1-one)

• Product Name: 2,2,2-trifluoro-1-(4-methylphenyl)ethan-1-one
• CAS No: 394-59-2
• Molecular Formula: C₉H₇OF₃
• Molecular Weight: 188.14648
• MDL: MFCD00052338
• CID: 82254
• PubChem ID: 136237

2,2,2-trifluoro-1-(4-methylphenyl)ethan-1-one Properties

Names and Identifiers

• 2,2,2-Trifluoro-1-(p-tolyl)ethanone
• 2,2,2-Trifluoro-4'-methylacetophenone
• 2,2,2-trifluoro-1-(4-methylphenyl)ethanone
• 2,2,2-trifluoro-1-p-tolylethanone
• 4-(Trifluoroacetyl)toluene
• 4'-Methyl-2,2,2-trifluoroacetophenone
• p-Trifluoroacetyltoluene
• 2,2,2-trifluoro-1-(4-methylphenyl)ethan-1-one
• SCHEMBL1047383
• trifluoromethyl-4-tolylketone
• NSC 142255
• 394-59-2
• 2,2,2-trifluoro-1-p-tolyl-ethanone
• 2,2,2-Trifluoro-4 inverted exclamation mark -methylacetophenone
• AM82896
• SY050055
• 2,2,2-trifluoro-1-(p-tolyl)ethanone;2,2,2-Trifluoro-4'-methylacetophenone
• T1973
• AKOS000442189
• 2,2,2-trifluoro-1-(4-methylphenyl)-ethanone
• A824555
• NSC142255
• FS-1137
• (trifluoromethyl)-p-tolyl ketone
• FT-0616867
• DTXSID00192590
• Ethanone, 2,2,2-trifluoro-1-(4-methylphenyl)-
• NSC-142255
• EN300-118960
• 4-Trifluoroacetyltoluene
• MFCD00052338
• CS-0077582
• (3-OXO-1,3-DIHYDRO-ISOBENZOFURAN-1-YL)-ACETICACIDMETHYLESTER
• J-506748
• DTXCID40115081
• DB-049417
• acetophenone, alpha-alpha-alpha-trifluoro-4-methyl-

• MDL： MFCD00052338
• InChIKey： DYILUJUELMWXAL-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H7F3O/c1-6-2-4-7(5-3-6)8(13)9(10,11)12/h2-5H,1H3
• SMILES： CC1=CC=C(C(C(F)(F)F)=O)C=C1
• BRN： 1870406

Computed Properties

• Exact Mass: 188.04500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 188.045
• Heavy Atom Count: 13
• Complexity: 190
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 4
• Surface Charge: 0
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• LogP: 2.74000
• PSA: 17.07000
• Refractive Index: 1.47
• Boiling Point: 70-72°C at 15 mmHg
• Melting Point: 5°C
• Flash Point: 70-72°C/15mm
• Color/Form: Not available
• Solubility: Not available
• Density: 1.2280(lit.)

2,2,2-trifluoro-1-(4-methylphenyl)ethan-1-one Security Information

• Symbol:
• Safety Term：S26;S36/37/39
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning
• HazardClass：IRRITANT

2,2,2-trifluoro-1-(4-methylphenyl)ethan-1-one Customs Data

• HS CODE：2914700090
• Customs Data：

  China Customs Code:

  2914700090

  Overview:

  2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

Related Categories

• Pharmaceutical and Biochemical Products Medicinal Building Blocks Fluorine containing Building Blocks